Cas no 2137086-13-4 ((9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate
• CAS No: 2137086-13-4
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 6271869
• PubChem ID: 165800027
• Update Time: 2025-07-19

(9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate
• EN300-1178686
• 2137086-13-4

• Inchi： 1S/C21H24N2O2/c22-12-11-15-6-5-13-23(15)21(24)25-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20H,5-6,11-14,22H2/t15-/m1/s1
• InChI Key： JQJSCLJNOJYRQN-OAHLLOKOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@@H]1CCN)=O

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.6Ų

Additional information on (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate (CAS No. 2137086-13-4)

The compound (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate, identified by its CAS number 2137086-13-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorene moiety and a chiral pyrrolidine ring suggests unique physicochemical properties that make it a promising candidate for further exploration.

In recent years, the demand for novel molecular entities with enhanced pharmacological profiles has driven extensive research into heterocyclic compounds. The structure of (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate incorporates elements that are known to contribute to favorable drug-like properties, such as solubility, metabolic stability, and binding affinity. The fluorene group, a well-studied aromatic system, is often employed in pharmaceuticals due to its ability to enhance molecular rigidity and electronic characteristics, which can be crucial for receptor interactions.

The chiral center at the (2R) position of the pyrrolidine ring adds another layer of complexity and functionality to this compound. Chiral molecules are of paramount importance in modern drug discovery, as enantiomers can exhibit vastly different biological activities. The precise stereochemistry of (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate is likely to play a critical role in determining its efficacy and selectivity in biological systems. This feature aligns with the growing trend in pharmaceutical research towards the development of enantiomerically pure compounds to maximize therapeutic benefits while minimizing adverse effects.

The amine substituent at the 2-position of the pyrrolidine ring provides a site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility makes (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate a valuable scaffold for medicinal chemists seeking to explore new chemical spaces. Such modifications can be instrumental in optimizing parameters such as bioavailability, target engagement, and pharmacokinetic profiles.

Current research in the field of heterocyclic chemistry has highlighted the importance of incorporating multifunctional motifs into drug candidates. The combination of a fluorene group and a pyrrolidine core in (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate exemplifies this approach. The fluorene moiety can serve as an anchor for protein binding, while the pyrrolidine ring can interact with biological targets through hydrogen bonding and other non-covalent interactions. This dual functionality is particularly attractive for designing molecules that exhibit high affinity and selectivity for their intended targets.

Advances in computational chemistry and molecular modeling have further facilitated the exploration of such complex molecular structures. These tools allow researchers to predict the behavior of compounds like (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate in various biological contexts, thereby accelerating the drug discovery process. By leveraging these technologies, scientists can optimize the design of novel molecules more efficiently, reducing the time and resources required for experimental validation.

In addition to its structural features, the synthetic accessibility of (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate is an important consideration in its potential application as a drug candidate. Efficient synthetic routes are essential for producing sufficient quantities of a compound for preclinical and clinical studies. Recent developments in synthetic methodology have enabled the construction of complex molecules like this one with greater ease and precision, making it more feasible to pursue their development as therapeutic agents.

The biological activity of (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate remains an area of active investigation. Preliminary studies suggest that this compound may exhibit interesting pharmacological properties due to its unique structural features. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. However, the promising preliminary data warrant continued exploration into this molecule's potential as a lead compound for drug development.

Collaborative efforts between academic researchers and industry scientists are crucial for advancing our understanding and utilization of compounds like (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate. Such collaborations can foster innovation by combining expertise from different disciplines and facilitating the translation of basic research findings into tangible therapeutic outcomes. As our knowledge base expands, so too does our capacity to develop novel treatments for various diseases.

In conclusion, (9H-fluoren-9-yl)methyl (2R)-2-(2-aminoethyl)pyrrolidine-1-carboxylate represents a compelling example of how structural complexity can be leveraged to create molecules with potential therapeutic value. Its unique combination of functional groups and stereochemical features makes it an attractive candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the development of new medicines.